(Z)-7-((diethylamino)methyl)-6-hydroxy-2-(4-methylbenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-(diethylaminomethyl)-6-hydroxy-2-[(4-methylphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C21H23NO3/c1-4-22(5-2)13-17-18(23)11-10-16-20(24)19(25-21(16)17)12-15-8-6-14(3)7-9-15/h6-12,23H,4-5,13H2,1-3H3/b19-12-
• InChI Key: AKRQFJOAPRSHKS-UNOMPAQXSA-N
• Canonical SMILES: CCN(CC)CC1=C(C=CC2=C1OC(=CC3=CC=C(C=C3)C)C2=O)O
• Isomeric SMILES: CCN(CC)CC1=C(C=CC2=C1O/C(=C\C3=CC=C(C=C3)C)/C2=O)O
• Molecular Formula: C21H23NO3
• Molecular Weight: 337.4 g/mol

Description

(Z)-7-((diethylamino)methyl)-6-hydroxy-2-(4-methylbenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C21H23NO3 and its molecular weight is 337.419. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Probing and Sensing

One significant application area for compounds similar to (Z)-7-((diethylamino)methyl)-6-hydroxy-2-(4-methylbenzylidene)benzofuran-3(2H)-one is in the development of fluorescent probes and sensors. For instance, a study introduced a simple one-photon and two-photon probe, 7-(4'-(diethylamino)-2'hydroxybenzylideneimino)-4-methyl coumarin, designed for Zn2+ ions. This probe exhibited high selectivity towards Zn2+ ions with significant fluorescence intensity enhancement, attributed to the formation of a 2:1 stoichiometric L-Zn complex, which restricts C=N isomerization and inhibits photo-induced electron transfer. The probe's reversibility with Zn2+ ions was demonstrated, adding value for its application in sensing technologies (Jing-can Qin et al., 2016).

Chemosensing for Metal Ions

Another research application involves chemosensing, where compounds with similar structural features are utilized for detecting metal ions. A chemosensor, (4Z)-4-(4-diethylamino)-2-hydroxybenzylidene amino)-1,2dihydro-1,5-dimethyl-2-phenylpyrazol-3-one, was developed for highly selective and sensitive detection of Cu(2+) and Zn(2+) ions. This receptor demonstrated enhanced fluorescence with Zn(2+) and quenched fluorescence with Cu(2+) ions, showcasing its potential in selective metal ion sensing. The receptor formed 1:1 host-guest complexes with detection limits in the nanomolar range, indicating its high sensitivity. This application highlights the potential of similar compounds in the development of molecular logic gates and sensing technologies (U. Fegade et al., 2015).